Cas no 953201-02-0 (N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide)

• Product name: N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 953201-02-0
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 5977002
• PubChem ID: 16886852

N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide
• N-[(1-benzylpiperidin-4-yl)methyl]-N'-[(4-methoxyphenyl)methyl]oxamide
• AKOS024489537
• F5016-0367
• N-[(1-benzylpiperidin-4-yl)methyl]-N'-[(4-methoxyphenyl)methyl]ethanediamide
• 953201-02-0
• N1-((1-benzylpiperidin-4-yl)methyl)-N2-(4-methoxybenzyl)oxalamide
• VU0629213-1

• Inchi： 1S/C23H29N3O3/c1-29-21-9-7-18(8-10-21)15-24-22(27)23(28)25-16-19-11-13-26(14-12-19)17-20-5-3-2-4-6-20/h2-10,19H,11-17H2,1H3,(H,24,27)(H,25,28)
• InChI Key： FKJHBCVANFUGLE-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2=CC=CC=C2)CC1)(=O)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų
• XLogP3: 3

Additional information on N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide

Introduction to N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 953201-02-0)

N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 953201-02-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the piperidine class of compounds and is characterized by its unique structural features, which include a benzyl-substituted piperidine ring and a methoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide is composed of a central ethane diamide core, with one amide group attached to a 1-benzylpiperidin-4-ylmethyl moiety and the other amide group linked to a 4-methoxyphenylmethyl group. This intricate arrangement of functional groups imparts specific chemical properties that are crucial for its interactions with biological systems.

Recent studies have explored the pharmacological properties of N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide, revealing its potential as a modulator of various biological pathways. One notable area of research has focused on its activity as an agonist or antagonist at specific receptors, particularly those involved in the central nervous system (CNS). For instance, preliminary in vitro and in vivo studies have shown that this compound can interact with serotonin receptors, suggesting its potential use in the treatment of neuropsychiatric disorders such as depression and anxiety.

In addition to its CNS-related activities, N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide has also been investigated for its anti-inflammatory properties. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in the inflammatory response. This property makes it a promising candidate for the development of novel anti-inflammatory drugs.

The synthesis of N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide involves several steps, including the formation of the piperidine ring, the introduction of the benzyl substituent, and the coupling reactions to form the final diamide structure. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide. These studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, toxicological assessments have indicated that this compound has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide in various disease models. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

In conclusion, N-(1-benzylpiperidin-4-yl)methyl-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 953201-02-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various conditions.